Cas no 1369360-04-2 (N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine)

• Product Name: N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine
• CAS No: 1369360-04-2
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 5771973
• PubChem ID: 82539595
• Update Time: 2025-06-11

N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine
• EN300-1273709
• 1369360-04-2

• Inchi： 1S/C15H22N2/c1-17-10-9-12-11-14(7-8-15(12)17)16-13-5-3-2-4-6-13/h7-8,11,13,16H,2-6,9-10H2,1H3
• InChI Key： PKXBAFSRFSELHW-UHFFFAOYSA-N
• SMILES： N(C1C=CC2=C(C=1)CCN2C)C1CCCCC1

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.3Ų

Additional information on N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine

Comprehensive Overview of N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS No. 1369360-04-2)

N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS No. 1369360-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole scaffold, is often explored for its potential applications in drug discovery and development. The indole moiety is a common structural feature in many biologically active molecules, making this compound a valuable candidate for further study.

In recent years, the scientific community has shown growing interest in N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine due to its potential role in modulating specific biological pathways. Researchers are particularly intrigued by its cyclohexyl and methyl substituents, which may influence its pharmacokinetic properties. The compound's CAS number, 1369360-04-2, serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

The synthesis of N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine involves multi-step organic reactions, often starting from commercially available indole derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability for further research applications.

One of the most frequently asked questions about CAS No. 1369360-04-2 is its potential therapeutic applications. While preliminary studies suggest its relevance in central nervous system (CNS) research, further investigations are needed to elucidate its exact mechanisms of action. The compound's lipophilicity, influenced by its cyclohexyl group, may play a key role in its ability to cross the blood-brain barrier.

From an industrial perspective, N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine is often discussed in the context of high-throughput screening and medicinal chemistry. Its structural features make it a promising scaffold for designing novel small-molecule inhibitors. Researchers are also exploring its potential in catalysis and material science, highlighting its versatility beyond pharmaceutical applications.

Environmental and safety considerations are paramount when handling CAS No. 1369360-04-2. While the compound is not classified as hazardous under current regulations, standard laboratory precautions should always be followed. Proper personal protective equipment (PPE) and ventilation are recommended to minimize exposure during experimental procedures.

The future of N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine research looks promising, with ongoing studies focusing on its structure-activity relationships (SAR). As the demand for targeted therapies grows, this compound may emerge as a key player in the development of next-generation pharmaceuticals. Its molecular weight and solubility profile further enhance its appeal for drug formulation.

In conclusion, N-cyclohexyl-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS No. 1369360-04-2) represents a fascinating area of study at the intersection of organic chemistry and biomedical research. Its unique structural attributes and potential applications make it a compound worth watching in the coming years. For researchers and industry professionals, staying updated on the latest findings related to this molecule is essential for leveraging its full potential.